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Compound of Interest

Compound Name: 4-(2-Chloroacetyl)piperazin-2-one

CAS No.: 59701-84-7

Cat. No.: B1354118

Get Quote

4-(2-Chloroacetyl)piperazin-2-one is a bifunctional synthetic intermediate of significant interest to researchers in drug discovery and

development. Its structure incorporates a piperazinone scaffold, a common motif in pharmacologically active molecules, and a reactive

chloroacetyl group. This combination makes it a valuable building block for synthesizing a wide array of more complex molecules,

particularly in the development of novel antimicrobial and anticancer agents.[1]

The utility of this compound is intrinsically linked to the electrophilic nature of the chloroacetyl moiety. The carbon atom adjacent to the

chlorine is susceptible to nucleophilic attack, allowing for the covalent linkage of this piperazinone core to other molecules. This reactivity

is the very reason for its synthetic utility, but it is also the foundation of its potential hazards. As an alkylating agent, 4-(2-
Chloroacetyl)piperazin-2-one can react with biological nucleophiles, such as amino and sulfhydryl groups in proteins, which explains its

classification as an irritant and potential sensitizer.[2][3]

This guide provides a comprehensive overview of the safety and handling protocols for 4-(2-Chloroacetyl)piperazin-2-one (CAS No.

59701-84-7). It is designed for laboratory personnel, researchers, and drug development professionals, offering field-proven insights

grounded in authoritative safety data to ensure its safe and effective use in a research environment.

Chemical Identity and Physical Properties
Proper identification is the first step in a robust safety protocol. All containers should be clearly labeled with the full chemical name and

CAS number.

Parameter Value Source

Chemical Name 4-(2-Chloroacetyl)piperazin-2-one [2][4]

CAS Number 59701-84-7 [2][4]

Molecular Formula C₆H₉ClN₂O₂ [2][4]

Molecular Weight 176.60 g/mol [2][4]

Appearance Data not available -

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -
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Note: Specific quantitative physical properties for this compound are not fully characterized in available literature. Therefore, it should be

handled as a compound whose physical behavior is not completely known, warranting a higher degree of caution.

Hazard Identification and Mechanistic Toxicology
The primary hazards associated with 4-(2-Chloroacetyl)piperazin-2-one stem from its reactivity as an alkylating agent. The safety data

sheet (SDS) is the primary source for this information.[2]

GHS Classification
Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Sensitization GHS07 (Exclamation Mark) Warning
H317: May cause an allergic skin

reaction.[2]

Serious Eye Irritation GHS07 (Exclamation Mark) Warning
H319: Causes serious eye

irritation.[2]

Mechanistic Insight for the Scientist
The observed hazards are a direct consequence of the molecule's chemical functionality.

Irritation and Sensitization: The chloroacetyl group is an electrophile. Upon contact with skin or eyes, it can covalently modify

endogenous proteins and other biomolecules. This modification can trigger an immune response, leading to skin sensitization (allergic

contact dermatitis) upon repeated exposure.[2] The initial reaction causes irritation by disrupting cellular structures and signaling.

Uninvestigated Health Hazards: The SDS for this compound explicitly states that its health hazards have not been fully investigated.[2]

This is a critical advisory. In the absence of comprehensive toxicological data (e.g., LD50, carcinogenicity, mutagenicity), the compound

must be treated with the highest degree of caution, assuming it may have other, as-yet-unidentified adverse effects. All handling

procedures should reflect this uncertainty.

Comprehensive Risk Assessment and Control
A systematic approach to risk assessment is mandatory before any work with this compound begins. This involves understanding the

hazards, evaluating the experimental procedure, and implementing robust control measures.

Engineering Controls
The primary line of defense is to minimize exposure through engineering controls.

Chemical Fume Hood: All handling of 4-(2-Chloroacetyl)piperazin-2-one, including weighing, transfers, and reactions, must be

performed inside a certified chemical fume hood to prevent inhalation of any dust or vapors.[2]

Ventilation: Ensure the laboratory has adequate general ventilation.[2]

Safety Equipment: A safety shower and eyewash station must be readily accessible and tested regularly.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this compound:
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Protection Type Specification Rationale

Eye/Face Protective safety goggles or a face shield.
Protects against splashes and airborne

particles causing serious eye irritation.[2]

Hand Chemical-resistant gloves (e.g., Nitrile).
Prevents skin contact, which can cause

sensitization and irritation.[2]

Body Laboratory coat.
Protects skin and personal clothing from

contamination.

digraph "Risk_Assessment_Workflow" {

graph [fontname="Arial", rankdir="TB", splines=ortho];

node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"];

edge [fontname="Arial"];

subgraph "cluster_prep" {

label="Preparation Phase";

style="rounded";

bgcolor="#F1F3F4";

A [label="Review SDS for\n4-(2-Chloroacetyl)piperazin-2-one"];

B [label="Analyze Experimental Protocol\n(Quantities, Steps, Duration)"];

C [label="Identify Potential\nExposure Points"];

}

subgraph "cluster_control" {

label="Control Implementation";

style="rounded";

bgcolor="#F1F3F4";

D [label="Confirm Fume Hood Certification"];

E [label="Select & Inspect PPE\n(Gloves, Goggles, Lab Coat)"];

F [label="Locate Emergency Equipment\n(Eyewash, Shower, Spill Kit)"];

}

subgraph "cluster_ops" {

label="Operational Readiness";

style="rounded";

bgcolor="#F1F3F4";

G [label="Proceed with Experiment", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

H [label="STOP & Re-evaluate", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

I [label="Are Controls Adequate?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

}

A -> B -> C;

C -> I;

D -> E -> F;
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F -> I;

I -> G [label="Yes"];

I -> H [label="No"];

}

Caption: Pre-use risk assessment workflow for handling 4-(2-Chloroacetyl)piperazin-2-one.

Standard Operating Procedures for Safe Handling
Adherence to a strict SOP is crucial for minimizing risk.

Designated Area: All work with this compound should be conducted in a designated area of the laboratory, clearly marked.

Weighing: Weigh the solid compound in a fume hood. Use a disposable weighing boat or tare the receiving flask directly to minimize

transfers.

Transfers: If transferring the solid, do so carefully to avoid creating dust. If making a solution, add the solvent to the flask containing the

compound slowly.

Hygiene: Do not breathe dust or vapor.[2] Do not get in eyes, on skin, or on clothing.[2] Wash hands thoroughly after handling, even if

gloves were worn. Remove contaminated clothing immediately.

Storage: Store the compound in its original, tightly closed container in a cool, dry, and well-ventilated place.[2] It should be stored away

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

Emergency Response Protocols
Rapid and correct response to an emergency is critical.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of clean, running water for at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing. Wash the affected area immediately and thoroughly with large quantities of running

water and a non-abrasive soap. Seek medical attention if irritation or symptoms of an allergic reaction develop.[2]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, give them water to drink. Seek immediate medical attention.[2]

Spills and Leaks
The response to a spill should be systematic to ensure safety and thorough cleanup.

Spill Occurs Alert Personnel &
Evacuate Area

Assess Spill Size
& Location

Small Spill
(Inside Fume Hood)Small

Large Spill
(Outside Containment)

Large

Wear Full PPE.
Absorb/Scoop into
Waste Container.

Call Emergency/
EHS Personnel

Decontaminate Area
& Dispose of Waste.
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Click to download full resolution via product page

Caption: Decision tree for responding to a spill of 4-(2-Chloroacetyl)piperazin-2-one.

Spill Cleanup Procedure (Small, Contained Spill):

Wear appropriate PPE: respirator, impervious boots, heavy rubber gloves, and safety goggles.[2]

Scoop up the solid material or absorb liquid material with an inert absorbent (e.g., vermiculite, sand).

Place the absorbed material into a clearly labeled, sealable container for hazardous waste disposal.[2]

Ventilate the area and wash the spill site thoroughly after material pickup is complete.[2]

Fire
Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer foam.[2]

Hazards: The compound may emit toxic fumes under fire conditions, including carbon oxides, nitrogen oxides, and hydrogen chloride.

[2]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing to prevent contact

with skin and eyes.[2]

Waste Management and Disposal
All waste containing 4-(2-Chloroacetyl)piperazin-2-one must be treated as hazardous.

Containers: Collect all waste material (excess reagent, contaminated PPE, cleanup materials) in a designated, sealed, and clearly

labeled hazardous waste container.

Disposal Route: Dispose of the waste through a licensed chemical destruction facility or via controlled incineration with flue gas

scrubbing, in accordance with all local, state, and federal regulations. Do not discharge to sewer systems.

Illustrative Experimental Protocol: N-Alkylation Reaction
The primary use of 4-(2-Chloroacetyl)piperazin-2-one is as an electrophile in alkylation reactions. The following is a representative,

illustrative protocol for the reaction with a nucleophilic amine, a common application in drug development.[1]

Reaction: Synthesis of a substituted piperazinone via nucleophilic substitution.

Materials:

4-(2-Chloroacetyl)piperazin-2-one (1 equivalent)

A primary or secondary amine (e.g., aniline derivative) (1 equivalent)

Anhydrous Ethanol (solvent)

Glacial Acetic Acid (catalyst)

Procedure:
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Setup: All operations must be performed in a chemical fume hood. Equip a round-bottom flask with a magnetic stir bar and a reflux

condenser.

Reagent Addition: To the flask, add 4-(2-Chloroacetyl)piperazin-2-one (0.01 mol).

Dissolution: Add absolute ethanol (e.g., 20 mL) and stir to dissolve.

Addition of Nucleophile: Add the corresponding aniline derivative (0.01 mol) to the solution.

Catalyst: Add a few drops of glacial acetic acid.

Reaction: Heat the reaction mixture to reflux (approximately 80-90°C) and maintain for 8-10 hours. The chloroacetyl group's reactivity

makes it an effective alkylating agent for the amine nucleophile.

Monitoring: Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture in an ice-water bath. The product may precipitate.

Isolation: Collect the resulting solid precipitate by vacuum filtration.

Purification: Wash the collected solid with cold water, then dry it. Recrystallize the crude product from a suitable solvent (e.g., ethanol)

to obtain the purified final compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of

this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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